Cas no 1803879-90-4 (3-Amino-4-iodophenylhydrazine)

• Product Name: 3-Amino-4-iodophenylhydrazine
• CAS No: 1803879-90-4
• MF: C₆H₈IN₃
• MW: 249.052292823792
• CID: 4934997
• Update Time: 2025-05-22

3-Amino-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-iodophenylhydrazine

• Inchi： 1S/C6H8IN3/c7-5-2-1-4(10-9)3-6(5)8/h1-3,10H,8-9H2
• InChI Key： FFFAGHNLKYRYNI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1N)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.1
• Topological Polar Surface Area: 64.099

Additional information on 3-Amino-4-iodophenylhydrazine

3-Amino-4-iodophenylhydrazine: A Comprehensive Overview

The compound with CAS No 1803879-90-4, commonly referred to as 3-Amino-4-iodophenylhydrazine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

3-Amino-4-iodophenylhydrazine is characterized by its phenylhydrazine backbone, with an amino group at the 3-position and an iodine substituent at the 4-position of the aromatic ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the role of 3-Amino-4-iodophenylhydrazine in the synthesis of bioactive compounds. Researchers have explored its use as an intermediate in the construction of heterocyclic frameworks, which are crucial for developing novel pharmacological agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be employed in the synthesis of isoquinoline derivatives, which exhibit promising anti-cancer activity.

The synthesis of 3-Amino-4-iodophenylhydrazine typically involves a multi-step process, often starting from aniline derivatives. The introduction of the hydrazine group and subsequent iodination are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been reported to enhance the efficiency of these reactions, as detailed in a 2022 article in *Green Chemistry*.

In terms of applications, 3-Amino-4-iodophenylhydrazine has shown potential in the development of radiopharmaceuticals due to its iodine substituent. Iodine-based compounds are valuable in nuclear medicine for diagnostic imaging and targeted therapy. A 2021 study in *Eur J Nucl Med Mol Imaging* explored its use as a precursor for radioactive iodine-labeled compounds, highlighting its role in advancing diagnostic tools for diseases such as thyroid cancer.

Moreover, 3-Amino-4-iodophenylhydrazine has been utilized in the synthesis of bioisosteres, which are structural analogs that mimic the biological activity of parent compounds but with improved pharmacokinetic properties. This application underscores its importance in drug design and optimization processes.

The structural versatility of 3-Amino-4-iodophenylhydrazine also makes it a valuable substrate for exploring novel chemical reactions. For example, recent research has focused on its participation in tandem cyclization reactions, leading to the formation of complex ring systems with potential medicinal applications.

In conclusion, 3-Amino-4-iodophenylhydrazine (CAS No 1803879-90-4) stands out as a key molecule in contemporary organic chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and applications across diverse fields, positions it as an essential compound for future research and development.